N-(3-chlorophenyl)-2-[3-(3-methylphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetamide
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Description
N-(3-chlorophenyl)-2-[3-(3-methylphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetamide is a useful research compound. Its molecular formula is C19H15ClN6O2 and its molecular weight is 394.82. The purity is usually 95%.
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Scientific Research Applications
Antitumor Activity
A new series of pyrazolo[3,4-d]pyrimidine derivatives, closely related to the chemical structure , demonstrated potential antitumor activities. Specifically, these derivatives were evaluated against human breast adenocarcinoma cell lines, with certain compounds showing mild to moderate activity compared to doxorubicin, a reference antitumor agent. Among these, a derivative with a slightly different substitution pattern was identified as the most active, highlighting the potential of such structures in cancer therapy research (El-Morsy et al., 2017).
Antimicrobial and Anti-inflammatory Properties
Research into related compounds with modifications on the pyrazolo[3,4-d]pyrimidine backbone has shown promising antimicrobial and anti-inflammatory properties. Derivatives synthesized for this purpose were assessed for their efficacy against various microbial organisms and in models of inflammation, suggesting the versatility of this chemical framework in developing treatments for infectious and inflammatory diseases. This broad applicability underlines the significance of structural modifications to enhance biological activity (Mistry et al., 2009).
Photovoltaic Efficiency and Ligand-Protein Interactions
Another intriguing application area for related compounds is in the field of renewable energy and bioinformatics. Studies have shown that benzothiazolinone acetamide analogs can be used as photosensitizers in dye-sensitized solar cells (DSSCs), demonstrating good light harvesting efficiency. Furthermore, molecular docking studies of these compounds with cyclooxygenase 1 (COX1) have provided insights into their potential as bioactive molecules, opening new avenues for their application in both energy production and medicinal chemistry (Mary et al., 2020).
Properties
IUPAC Name |
N-(3-chlorophenyl)-2-[3-(3-methylphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15ClN6O2/c1-12-4-2-7-15(8-12)26-18-17(23-24-26)19(28)25(11-21-18)10-16(27)22-14-6-3-5-13(20)9-14/h2-9,11H,10H2,1H3,(H,22,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCOLBSBMGKLTEN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)N2C3=C(C(=O)N(C=N3)CC(=O)NC4=CC(=CC=C4)Cl)N=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15ClN6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.